Cas no 2172075-40-8 (1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172075-40-8
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• CID: 5566068
• PubChem ID: 165595655
• Update Time: 2025-05-24

1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-{[1-(hydroxymethyl)cyclopropyl]methyl}-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde
• EN300-1594469
• 2172075-40-8
• 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde

• Inchi： 1S/C10H15N3O3/c1-16-5-9-8(4-14)11-12-13(9)6-10(7-15)2-3-10/h4,15H,2-3,5-7H2,1H3
• InChI Key： BMMSHIVPEQPOTK-UHFFFAOYSA-N
• SMILES： OCC1(CN2C(COC)=C(C=O)N=N2)CC1

Computed Properties

• Exact Mass: 225.11134135g/mol
• Monoisotopic Mass: 225.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 77.2Ų

Additional information on 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde

Introduction to Compound with CAS No. 2172075-40-8 and Its Applications in Chemical Biology

Chemical biology has witnessed significant advancements in the development of novel compounds that exhibit promising biological activities. Among these, the compound with CAS No. 2172075-40-8 and the product named 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde has garnered considerable attention due to its unique structural features and potential therapeutic applications. This compound belongs to a class of heterocyclic molecules that have been extensively studied for their pharmacological properties.

The molecular structure of this compound features a cyclopropylmethyl group attached to a triazole ring, which is further functionalized with hydroxymethyl and methoxymethyl substituents. The presence of these functional groups not only contributes to the compound's complex chemical profile but also enhances its potential for interaction with biological targets. Specifically, the cyclopropylmethyl moiety is known to impart steric hindrance, which can influence binding affinity and selectivity, while the triazole ring provides a scaffold for further derivatization and functionalization.

In recent years, there has been a growing interest in the development of triazole-based compounds due to their broad spectrum of biological activities. Triazoles are known for their ability to act as scaffolds in drug design, offering a versatile platform for the development of novel therapeutic agents. The compound in question, 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde, is particularly noteworthy for its potential applications in the treatment of various diseases.

One of the most exciting aspects of this compound is its potential as an inhibitor of enzymes involved in inflammatory pathways. Inflammatory processes are central to numerous diseases, including cancer, autoimmune disorders, and infectious diseases. By targeting key enzymes such as cyclooxygenases (COX) and lipoxygenases (LOX), this compound may offer a novel approach to modulate inflammatory responses. Recent studies have shown that compounds with similar structural motifs can effectively inhibit COX-2, a key enzyme in the production of prostaglandins that mediate inflammation.

The hydroxymethyl and methoxymethyl groups in the compound's structure are particularly important for its biological activity. These groups can participate in hydrogen bonding interactions with biological targets, thereby enhancing binding affinity. Additionally, they can influence the compound's solubility and metabolic stability, which are critical factors in drug development. The methoxymethyl group, in particular, can provide a site for further functionalization, allowing for the synthesis of analogs with tailored biological properties.

Another area where this compound shows promise is in the field of antiviral research. Viruses rely on host cellular machinery for replication and survival, making them attractive targets for therapeutic intervention. The triazole ring in this compound can interact with viral proteins or nucleic acids, potentially disrupting viral replication cycles. Furthermore, the cyclopropylmethyl group may interfere with viral entry into host cells by blocking essential interactions between viral envelope proteins and cellular receptors.

Recent advances in computational chemistry have enabled researchers to predict the biological activity of compounds with high accuracy before conducting expensive wet-lab experiments. Molecular docking studies have been particularly useful in understanding how this compound interacts with its target enzymes and receptors. These studies have revealed that the hydroxymethyl and methoxymethyl groups are crucial for binding affinity and selectivity. By optimizing these functional groups through structure-activity relationship (SAR) studies, researchers can develop more potent and selective inhibitors.

The synthesis of this compound presents several challenges due to its complex structure. However, modern synthetic methodologies have made it possible to construct such molecules efficiently. Techniques such as transition metal-catalyzed cross-coupling reactions have been instrumental in forming the triazole ring and attaching the cyclopropylmethyl group. Additionally, protecting group strategies have been employed to ensure that reactive functional groups are selectively modified during synthesis.

In conclusion, the compound with CAS No. 2172075-40-8 and its derivative 1-{1-(hydroxymethyl)cyclopropylmethyl}-5-(methoxymethyl)-1H-1,2,3-triazole-4-carbaldehyde represent significant advancements in chemical biology and drug discovery. Their unique structural features make them promising candidates for therapeutic applications in various diseases. Ongoing research continues to explore their full potential, paving the way for novel treatments that address unmet medical needs.